Cas no 2097933-42-9 (3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide)

• Product Name: 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide
• CAS No: 2097933-42-9
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 5858259
• PubChem ID: 126852716
• Update Time: 2025-06-16

3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide
• 3-cyano-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzamide
• 3-cyano-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzamide
• 2097933-42-9
• AKOS032465972
• F6517-3649

• Inchi： 1S/C20H16N2O3/c21-12-14-3-1-4-17(11-14)20(24)22-13-18(23)15-6-8-16(9-7-15)19-5-2-10-25-19/h1-11,18,23H,13H2,(H,22,24)
• InChI Key： QGRDPMVSHORGFJ-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=CC=C(C#N)C=1)=O)C1C=CC(C2=CC=CO2)=CC=1

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide

Introduction to Compound with CAS No. 2097933-42-9 and Product Name: 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide

The compound identified by the CAS number 2097933-42-9 and the product name 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structural features of this molecule, particularly the presence of a cyano group, a furan moiety, and a hydroxyethyl side chain, contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The furan ring in this molecule is a key structural element that enhances its binding affinity to biological targets. This feature has been extensively explored in the development of novel pharmaceutical agents, where furan-based scaffolds have shown remarkable efficacy in modulating various biological pathways. The cyano group, on the other hand, introduces a polar character to the molecule, which can influence its solubility and bioavailability. These properties make it an attractive candidate for further investigation in medicinal chemistry.

The hydroxyethyl side chain in the molecule adds another layer of complexity, contributing to its ability to interact with biological targets in multiple ways. This functionality has been demonstrated to improve pharmacokinetic profiles, enhancing both absorption and metabolic stability. In recent years, there has been a growing interest in developing drugs that leverage such multifaceted interactions to achieve higher therapeutic efficacy. The compound's structure suggests potential applications in treating a range of diseases, including those involving inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of its structural features—specifically the cyano, furan, and hydroxyethyl groups—makes it a versatile scaffold for further chemical modifications. Researchers have been exploring various strategies to optimize its biological activity, including derivatization and functional group manipulation. These efforts have led to the identification of several analogs with enhanced potency and selectivity.

In the context of current research trends, this compound aligns well with the growing emphasis on targeted therapy and personalized medicine. Its unique structural attributes allow for precise tuning of its pharmacological properties, making it an ideal candidate for developing drugs that address specific disease mechanisms. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. This aligns with broader efforts in oncology research to develop small molecules that disrupt critical signaling pathways.

The synthesis of this compound has also been a subject of considerable interest due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have played pivotal roles in achieving this goal. These synthetic advancements not only facilitate the production of this compound but also provide valuable insights into developing similar molecules for future applications.

Evaluation of the compound's pharmacological profile has revealed several promising characteristics. Preclinical studies have demonstrated its ability to interact with specific biological targets with high affinity, suggesting potential therapeutic benefits. Additionally, its favorable pharmacokinetic properties—such as good solubility and metabolic stability—make it an attractive candidate for further clinical development. These findings have generated significant interest among pharmaceutical companies looking to develop new treatments for various conditions.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at an atomic level. By leveraging computational tools, researchers can predict how modifications to its structure will affect its biological activity. This approach has accelerated the drug discovery process by allowing for rapid screening of potential analogs before experimental synthesis.

Future directions for research on this compound include exploring its mechanism of action in greater detail and investigating its potential as a therapeutic agent through clinical trials. Collaborative efforts between academic institutions and industry partners are essential to translate these findings into tangible medical benefits. The compound's unique combination of structural features positions it as a valuable asset in the ongoing quest to develop novel pharmaceuticals that address unmet medical needs.

In conclusion, the compound with CAS No. 2097933-42-9 and product name 3-cyano-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted interactions make it a promising candidate for further development as a therapeutic agent. Continued research into its pharmacological properties and synthetic optimization will likely yield valuable insights into developing new treatments for various diseases.